Cas no 6755-05-1 ([2-(dimethylcarbamoyl)phenoxy]acetic acid)

• Product name: [2-(dimethylcarbamoyl)phenoxy]acetic acid
• CAS No: 6755-05-1
• MF: C₁₁H₁₃NO₄
• MW: 223.22522
• CID: 1717251
• PubChem ID: 23210

[2-(dimethylcarbamoyl)phenoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-(dimethylcarbamoyl)phenoxy]acetic acid
• (o-(Dimethylcarbamoyl)phenoxy)acetic acid
• DTXSID50217883
• ASAM
• 6755-05-1
• ACETIC ACID, (o-(DIMETHYLCARBAMOYL)PHENOXY)-

• Inchi： InChI=1S/C11H13NO4/c1-12(2)11(15)8-5-3-4-6-9(8)16-7-10(13)14/h3-6H,7H2,1-2H3,(H,13,14)
• InChI Key： XXQGYGJZNMSSFD-UHFFFAOYSA-N
• SMILES： CN(C)C(=O)C1=CC=CC=C1OCC(=O)O

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų
• XLogP3: 0.3

Experimental Properties

• PSA: 66.84